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Compound of Interest

Compound Name: Cholest-4-en-3-one

Cat. No.: B1668897 Get Quote

Essential Safety and Handling Guide for Cholest-4-
en-3-one
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cholest-4-en-3-one (CAS No.

601-57-0). Adherence to these procedures is essential for ensuring personal safety and

environmental protection.

Hazard Identification
Cholest-4-en-3-one is classified under the Globally Harmonized System (GHS) with the

following hazard statement:

H413: May cause long lasting harmful effects to aquatic life.[1][2][3][4]

While it is not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

it is crucial to handle it with care to minimize exposure and prevent environmental release.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for Cholest-4-en-3-one. No occupational

exposure limits have been established.[1]
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Property Value Source

Molecular Formula C₂₇H₄₄O [2][6][7]

Molecular Weight 384.6 g/mol [2]

Melting Point 79 - 82 °C [2][5]

Appearance Solid, Light yellow powder [2][5]

OSHA PEL No data available [1]

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The required PPE varies

depending on the task being performed.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Solution

Preparation

Safety glasses

with side shields

or chemical

splash goggles.

[8][9]

Nitrile gloves

(inspect prior to

use).[9]

Laboratory coat.

[9][10]

Recommended

to handle in a

chemical fume

hood. If not

possible, an N95

respirator may

be considered.[9]

Handling Open

Containers

Chemical splash

goggles.[9]

Nitrile gloves

(inspect prior to

use).[9]

Laboratory coat.

[9]

Work in a

certified chemical

fume hood.[9]

Cleaning Spills

Chemical splash

goggles and face

shield.[9]

Heavy-duty nitrile

or butyl rubber

gloves.[9]

Chemical-

resistant apron

or coveralls over

a laboratory coat.

[9]

An air-purifying

respirator (APR)

with organic

vapor cartridges

or a self-

contained

breathing

apparatus

(SCBA) may be

necessary

depending on the

spill size.[9]

Waste Disposal

Safety glasses

with side shields

or chemical

splash goggles.

[9][10]

Nitrile gloves.[9]
Laboratory coat.

[9][10]

Not generally

required if

handling sealed

waste

containers.[9]

Operational and Disposal Plans
Safe Handling Protocol
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Engineering Controls: Always work in a well-ventilated area. Use of a certified chemical fume

hood is highly recommended, especially when handling open containers or generating dust.

[9]

Prevent Contact: Avoid contact with skin, eyes, and clothing.[1][5][8]

Minimize Dust: Handle the solid material carefully to minimize dust generation and

accumulation.[1][8][10]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[1] Do not eat, drink, or smoke in the laboratory.[1]

Container Management: Keep containers tightly closed when not in use.[1][5][8]

First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration or oxygen. Seek immediate medical attention.[1][8]

Skin Contact: Immediately remove contaminated clothing and shoes. Flush the affected skin

with large amounts of running water for at least 15 minutes.[1][8] Seek medical attention.[1]

[8]

Eye Contact: Immediately flush open eyes with plenty of running water for at least 15

minutes.[1][5][8] Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1][8] Seek immediate medical attention.[1][8]

Spill Response Plan
Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure the

area is well-ventilated.[5][8]

Don PPE: Wear appropriate PPE as outlined in the table above for cleaning spills.[3][8][9]
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Containment: Prevent further leakage or spreading of the spill if it is safe to do so.[1]

Clean-up: Avoid generating dust.[3][8][10] Carefully sweep up, vacuum, or absorb the solid

with an inert material and place it into a suitable, clearly labeled container for disposal.[1][10]

Decontamination: Clean the spill area thoroughly once the material has been removed.

Disposal: Dispose of the waste according to institutional and local regulations.[1]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][8]

Keep away from incompatible materials such as strong oxidizing agents and sources of

ignition.[4][5][8]

Disposal: All waste, including contaminated PPE and cleaning materials, must be collected in

dedicated, clearly labeled, and sealed hazardous waste containers.[9][10] Dispose of the

chemical waste in accordance with all local, state, and federal regulations.[1][5] Do not

release into the environment.[1][3]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Procedures
Assess Risks & Review SDS

Select & Inspect Appropriate PPE

Prepare Workspace (Fume Hood)

Weigh & Prepare Solutions 
(Minimize Dust)

Perform Experiment

Keep Containers Closed

Decontaminate Surfaces & Equipment

Segregate & Label Waste

Dispose via Approved Channels

Spill Occurs

Follow Spill Response Plan

Personnel Exposure

Administer First Aid

Click to download full resolution via product page

Caption: Workflow for Safely Handling Cholest-4-en-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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